2-(3-Chloro-phenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-ylamine

• IUPAC Name: 2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-amine
• InChI: InChI=1S/C11H10ClN3S/c12-7-2-1-3-8(4-7)15-11(13)9-5-16-6-10(9)14-15/h1-4H,5-6,13H2
• InChI Key: ZOHAFLZSDSYPAF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC(=CC=C3)Cl)N
• Molecular Formula: C11H10ClN3S
• Molecular Weight: 251.74 g/mol
• CAS RN: 214542-51-5

Description

Pyrazolines, which include compounds similar to the one you’re interested in, are a class of heterocyclic compounds. They have a five-membered ring structure with two nitrogen atoms at different positions. Pyrazolines and their derivatives have been found to exhibit a wide range of biological activities, making them of interest in pharmaceutical and agricultural sectors.

Synthesis Analysis

Pyrazolines can be synthesized through several strategies. One common method involves the reaction of chalcones, hydrazines, diazo compounds, and hydrazones under different reaction conditions. Another approach is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes.

Molecular Structure Analysis

The molecular structure of pyrazolines consists of a five-membered ring with two nitrogen atoms at different positions. The parent structure can be modified with a number of substituents that can greatly influence the physical, photophysical, and biological properties.

Chemical Reactions Analysis

Pyrazolines can undergo a variety of chemical reactions. For example, a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can produce a broad range of pyrazole derivatives. The reaction is initiated by the formation of a hydrazonyl radical, followed by cyclization and a concomitant C=C bond cleavage.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolines can be influenced by the specific substituents on the pyrazoline ring. For example, the presence of certain substituents can enhance the fluorescence properties of the compound, making it useful as a potential fluorescent sensor.

Scientific Research Applications

Medicinal Chemistry

. . .

Drug Discovery

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Agrochemistry

. They can be used in the development of new pesticides and herbicides.

Coordination Chemistry

. These complexes can have various applications, including catalysis and materials science.

Organometallic Chemistry

. They can form organometallic compounds, which have applications in catalysis, organic synthesis, and materials science.

Antioxidant Activity

. They can be used in the development of new antioxidants, which have various health benefits.

Antimicrobial Activity

. They can be used in the development of new antimicrobial agents.

COVID-19 Research

. This opens up possibilities for the development of new treatments for COVID-19.

Mechanism of Action

Target of Action

It’s known that pyrazoline derivatives, which this compound is a part of, have been found to be pharmacologically active and are present in several marketed molecules with a wide range of uses .

Mode of Action

Pyrazoline derivatives have been known to interact with their targets in a variety of ways, depending on the specific derivative and target .

Biochemical Pathways

Pyrazoline derivatives have been found to affect a variety of biochemical pathways, again depending on the specific derivative and target .

Result of Action

Pyrazoline derivatives have been found to have a wide range of effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards associated with pyrazolines can vary depending on the specific compound. Some pyrazolines may be classified as combustible and may cause skin and eye irritation.

Future Directions

Research into pyrazolines is ongoing, with scientists continuously exploring new synthetic strategies and potential applications. Future research may focus on developing greener and more economical synthesis methods, as well as exploring the potential of pyrazolines in various therapeutic areas.